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Compound of Interest

Compound Name: Glycidyl hexanoate

CAS No.: 17526-74-8

Cat. No.: B113844

Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work is

paramount, and this extends to the safe and responsible management of all laboratory

materials. This guide provides essential, in-depth procedural guidance for the proper disposal

of glycidyl hexanoate (CAS 17526-74-8), ensuring the safety of personnel and compliance

with regulatory standards. As your partner in laboratory excellence, we are committed to

providing value beyond the product itself, fostering a culture of safety and scientific integrity.

Understanding the Hazard Profile of Glycidyl
Hexanoate
Glycidyl hexanoate is a glycidyl ester characterized by an epoxide ring, a highly reactive

functional group.[1][2] While a comprehensive, officially harmonized GHS classification for

glycidyl hexanoate is not readily available, data from suppliers and related glycidyl

compounds indicate it should be handled with caution.[3] Glycidyl esters, as a class, are noted

for their potential to be genotoxic and carcinogenic, as they can be metabolized to glycidol, a

compound classified as a likely human carcinogen.[4][5]

Key Hazard Considerations:
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Reactivity: The epoxide group makes glycidyl hexanoate highly reactive. It can undergo

violent polymerization in the presence of catalysts or when heated. It is also reactive with

acids, bases, oxidizing agents, and reducing agents.[6]

Skin Sensitization: Many glycidyl compounds are known skin sensitizers, and it is prudent to

assume glycidyl hexanoate shares this property.[5] Repeated or prolonged contact may

lead to allergic skin reactions.

Eye Irritation: Contact with the eyes is likely to cause serious irritation.

Combustibility: While not highly flammable, it is a combustible liquid and should be kept

away from heat, sparks, and open flames.[7]

Due to its reactivity and potential health hazards, glycidyl hexanoate must be treated as a

hazardous waste and disposed of in accordance with all local, state, and federal regulations.

The Disposal Decision Workflow
The proper disposal route for glycidyl hexanoate depends on its form (pure substance, in

solution, or as a contaminant) and the quantity to be disposed of. The following diagram

illustrates the decision-making process for compliant disposal.
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Start: Glycidyl Hexanoate Waste Generated

Is the waste contaminated with other hazardous materials?

Collect in a dedicated, labeled hazardous waste container.

No

Collect in a compatible hazardous waste container for mixed waste.

Yes

Is chemical neutralization feasible and safe in your facility?

Arrange for disposal by a licensed hazardous waste hauler.

Proceed to Chemical Neutralization Protocol.

Yes

No

Dispose of neutralized product as hazardous waste

End: Waste Manifested and Removed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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